Cas no 2138068-92-3 (3-bromo-5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole)

• Product Name: 3-bromo-5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole
• CAS No: 2138068-92-3
• MF: C₁₁H₁₆BrClN₂
• MW: 291.615140914917
• CID: 5926843
• PubChem ID: 165496586
• Update Time: 2025-06-13

3-bromo-5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138068-92-3
• EN300-1157238
• 3-bromo-5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C11H16BrClN2/c1-7-3-4-8(13)5-9(7)10-6-11(12)14-15(10)2/h6-9H,3-5H2,1-2H3
• InChI Key： XFJPWORKJRXPOK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2CC(CCC2C)Cl)N(C)N=1

Computed Properties

• Exact Mass: 290.01854g/mol
• Monoisotopic Mass: 290.01854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole

Comprehensive Overview of 3-bromo-5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole (CAS No. 2138068-92-3)

The compound 3-bromo-5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole (CAS No. 2138068-92-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. With its unique structural features, including a pyrazole core substituted with bromo and chloro-methylcyclohexyl groups, this compound exhibits remarkable potential for diverse applications. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate molecular interactions.

In recent years, the demand for halogenated pyrazole derivatives has surged due to their versatility in drug discovery and crop protection. The presence of both bromine and chlorine atoms in 3-bromo-5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole enhances its reactivity, making it a valuable intermediate for cross-coupling reactions and other synthetic transformations. This aligns with the growing trend of optimizing heterocyclic scaffolds for targeted therapies and sustainable agriculture solutions.

From a synthetic chemistry perspective, the cyclohexyl moiety in this compound introduces steric complexity, which can influence the selectivity of downstream reactions. This characteristic is particularly relevant for researchers exploring stereoselective synthesis or chiral auxiliaries—topics frequently searched in academic databases and AI-driven platforms. The compound’s methylpyrazole group further contributes to its metabolic stability, a critical factor in the development of long-acting pharmaceutical agents.

Environmental and regulatory considerations are also shaping the discourse around such compounds. As industries prioritize green chemistry principles, the synthesis and application of 3-bromo-5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole are being reevaluated to minimize ecological impact. Innovations in catalytic processes and solvent-free reactions are often highlighted in conjunction with these efforts, addressing common queries about sustainable chemical practices.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are frequently discussed in online forums and scientific publications. These methods ensure precise identification and purity assessment, crucial for reproducibility in research. The compound’s CAS No. 2138068-92-3 serves as a unique identifier in global chemical databases, facilitating collaboration and data sharing among scientists.

In the context of intellectual property, 3-bromo-5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole has been referenced in patents related to kinase inhibitors and herbicidal formulations, reflecting its commercial relevance. This aligns with broader market trends where small-molecule therapeutics and precision agriculture dominate investor interest. Searches for patent landscapes and structure-activity relationships often intersect with discussions about this compound.

Looking ahead, the integration of computational chemistry tools, such as molecular docking and QSAR modeling, is expected to accelerate the exploration of 3-bromo-5-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole derivatives. These approaches address frequently asked questions about virtual screening and lead optimization, bridging the gap between theoretical design and practical application. As the scientific community continues to uncover the potential of this compound, its role in advancing tailored molecular solutions will undoubtedly expand.